Cas no 19909-44-5 (Butanetetrone,diphenyl- (9CI))

• Product Name: Butanetetrone,diphenyl- (9CI)
• CAS No: 19909-44-5
• MF: C₁₆H₁₀O₄
• MW: 266.248204708099
• CID: 210388
• PubChem ID: 140626
• Update Time: 2025-04-19

Butanetetrone,diphenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanetetrone,diphenyl- (9CI)
• 1,4-Diphenylbutane-1,2,3,4-tetraone
• 1,4-diphenylbutane-1,2,3,4-tetrone
• 1,4-diphenyl-butane-1,2,3,4-tetrone
• DTXSID80173685
• 19909-44-5

• Inchi： 1S/C16H10O4/c17-13(11-7-3-1-4-8-11)15(19)16(20)14(18)12-9-5-2-6-10-12/h1-10H
• InChI Key： UPXVJHYPJTZTAF-UHFFFAOYSA-N
• SMILES： O=C(C(C(C(C1C=CC=CC=1)=O)=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 266.0579
• Monoisotopic Mass: 266.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.3

Experimental Properties

• Density: 1.282
• Boiling Point: 435°Cat760mmHg
• Flash Point: 189.5°C
• Refractive Index: 1.595
• PSA: 68.28